N-{1-[5-methyl-1-(2-pyridinyl)-1H-pyrazol-4-yl]ethyl}-N'-(2-phenylethyl)urea

• IUPAC Name: 1-[1-(5-methyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]-3-(2-phenylethyl)urea
• InChI: InChI=1S/C20H23N5O/c1-15(24-20(26)22-13-11-17-8-4-3-5-9-17)18-14-23-25(16(18)2)19-10-6-7-12-21-19/h3-10,12,14-15H,11,13H2,1-2H3,(H2,22,24,26)
• InChI Key: JGVKRDBGQZQGMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=N2)C(C)NC(=O)NCCC3=CC=CC=C3
• Molecular Formula: C20H23N5O
• Molecular Weight: 349.4 g/mol

Description

N-{1-[5-methyl-1-(2-pyridinyl)-1H-pyrazol-4-yl]ethyl}-N'-(2-phenylethyl)urea is a chemical compound that has been widely used in scientific research for its potential therapeutic applications. It belongs to the class of urea-based compounds and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of N-{1-[5-methyl-1-(2-pyridinyl)-1H-pyrazol-4-yl]ethyl}-N'-(2-phenylethyl)urea involves the inhibition of various enzymes, including kinases and proteases. This compound has been shown to inhibit the activity of protein kinase C, which is involved in the regulation of cell growth and differentiation. It has also been shown to inhibit the activity of matrix metalloproteinases, which are involved in tissue remodeling and inflammation. Moreover, this compound has been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and transcription.
Biochemical and Physiological Effects:
N-{1-[5-methyl-1-(2-pyridinyl)-1H-pyrazol-4-yl]ethyl}-N'-(2-phenylethyl)urea has been shown to have several biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to reduce inflammation and oxidative stress in various animal models. Moreover, this compound has been shown to improve cognitive function and reduce neuroinflammation in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{1-[5-methyl-1-(2-pyridinyl)-1H-pyrazol-4-yl]ethyl}-N'-(2-phenylethyl)urea in lab experiments is its potential therapeutic applications. This compound has been shown to have promising results in various studies and has the potential to be developed into a therapeutic agent. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on N-{1-[5-methyl-1-(2-pyridinyl)-1H-pyrazol-4-yl]ethyl}-N'-(2-phenylethyl)urea. One of the main directions is to further investigate its potential therapeutic applications, particularly in the treatment of cancer, inflammation, and neurodegenerative diseases. Moreover, it would be interesting to study the structure-activity relationship of this compound and develop more potent analogs. Furthermore, it would be beneficial to investigate the pharmacokinetics and toxicity of this compound to determine its safety and efficacy in vivo.

Synthesis Methods

The synthesis of N-{1-[5-methyl-1-(2-pyridinyl)-1H-pyrazol-4-yl]ethyl}-N'-(2-phenylethyl)urea involves the reaction of 5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxylic acid with 2-phenylethylamine in the presence of carbonyldiimidazole. This reaction yields the intermediate, N-(1-(5-methyl-1-(2-pyridinyl)-1H-pyrazol-4-yl)ethyl)-2-phenylethan-1-amine, which is further reacted with N,N'-diisopropylcarbodiimide and N-methylmorpholine to obtain the final product.

Scientific Research Applications

N-{1-[5-methyl-1-(2-pyridinyl)-1H-pyrazol-4-yl]ethyl}-N'-(2-phenylethyl)urea has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of several enzymes, including kinases and proteases, which are involved in various biological processes. This compound has been studied for its potential use in the treatment of cancer, inflammation, and neurodegenerative diseases. It has also been investigated for its antimicrobial and antifungal properties.